Cas no 2640847-03-4 (2-Methyl-6-[4-(6-methylpyridazin-3-yl)piperazin-1-yl]pyrazine)

• Product Name: 2-Methyl-6-[4-(6-methylpyridazin-3-yl)piperazin-1-yl]pyrazine
• CAS No: 2640847-03-4
• MF: C₁₄H₁₈N₆
• MW: 270.332921504974
• CID: 5316712
• PubChem ID: 155799821
• Update Time: 2025-05-20

2-Methyl-6-[4-(6-methylpyridazin-3-yl)piperazin-1-yl]pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-6-[4-(6-methylpyridazin-3-yl)piperazin-1-yl]pyrazine
• F6619-7154
• AKOS040710425
• 2640847-03-4
• 2-Methyl-6-[4-(6-methylpyridazin-3-yl)piperazin-1-yl]pyrazine

• Inchi： 1S/C14H18N6/c1-11-3-4-13(18-17-11)19-5-7-20(8-6-19)14-10-15-9-12(2)16-14/h3-4,9-10H,5-8H2,1-2H3
• InChI Key： XYKGJFCWOPQFAA-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C)N=N2)CCN(C2C=NC=C(C)N=2)CC1

Computed Properties

• Exact Mass: 270.15929460g/mol
• Monoisotopic Mass: 270.15929460g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 58Ų

Additional information on 2-Methyl-6-[4-(6-methylpyridazin-3-yl)piperazin-1-yl]pyrazine

Research Briefing on 2-Methyl-6-[4-(6-methylpyridazin-3-yl)piperazin-1-yl]pyrazine (CAS: 2640847-03-4)

In recent years, the compound 2-Methyl-6-[4-(6-methylpyridazin-3-yl)piperazin-1-yl]pyrazine (CAS: 2640847-03-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyrazine and pyridazine moieties, has shown promising potential in various therapeutic applications. The following briefing provides an overview of the latest research developments related to this compound, including its synthesis, pharmacological properties, and potential clinical applications.

The synthesis of 2-Methyl-6-[4-(6-methylpyridazin-3-yl)piperazin-1-yl]pyrazine has been optimized in recent studies to improve yield and purity. Researchers have employed advanced catalytic methods and green chemistry principles to streamline the production process. The compound's structural features, particularly the piperazine linker, contribute to its ability to interact with a variety of biological targets, making it a versatile scaffold for drug development.

Pharmacological studies have revealed that 2-Methyl-6-[4-(6-methylpyridazin-3-yl)piperazin-1-yl]pyrazine exhibits potent activity against several key enzymes and receptors. For instance, it has been identified as a selective inhibitor of certain kinase enzymes involved in inflammatory pathways. Additionally, its affinity for serotonin and dopamine receptors suggests potential applications in neurological and psychiatric disorders. Recent in vitro and in vivo studies have demonstrated its efficacy in reducing inflammation and modulating neurotransmitter activity, with minimal off-target effects.

One of the most notable findings in recent research is the compound's potential in oncology. Preliminary studies indicate that 2-Methyl-6-[4-(6-methylpyridazin-3-yl)piperazin-1-yl]pyrazine can inhibit the proliferation of certain cancer cell lines by targeting specific signaling pathways. Its ability to cross the blood-brain barrier also opens up possibilities for treating brain tumors. However, further preclinical and clinical trials are needed to fully elucidate its therapeutic potential and safety profile.

In conclusion, 2-Methyl-6-[4-(6-methylpyridazin-3-yl)piperazin-1-yl]pyrazine (CAS: 2640847-03-4) represents a promising candidate for drug development across multiple therapeutic areas. Its unique chemical structure and broad pharmacological activity make it a valuable subject of ongoing research. Future studies should focus on optimizing its pharmacokinetic properties and exploring its potential in combination therapies. The continued investigation of this compound is expected to yield significant advancements in the treatment of inflammatory, neurological, and oncological conditions.